(2S)-3-(4-hydroxyphenyl)-2-[[methyl(propan-2-yl)carbamoyl]amino]propanoic acid

• IUPAC Name: (2S)-3-(4-hydroxyphenyl)-2-[[methyl(propan-2-yl)carbamoyl]amino]propanoic acid
• InChI: InChI=1S/C14H20N2O4/c1-9(2)16(3)14(20)15-12(13(18)19)8-10-4-6-11(17)7-5-10/h4-7,9,12,17H,8H2,1-3H3,(H,15,20)(H,18,19)/t12-/m0/s1
• InChI Key: WFKAEMIWCFEJLF-LBPRGKRZSA-N
• Canonical SMILES: CC(C)N(C)C(=O)NC(CC1=CC=C(C=C1)O)C(=O)O
• Isomeric SMILES: CC(C)N(C)C(=O)N[C@@H](CC1=CC=C(C=C1)O)C(=O)O
• Molecular Formula: C14H20N2O4
• Molecular Weight: 280.32 g/mol

Description

(2S)-3-(4-hydroxyphenyl)-2-[[methyl(propan-2-yl)carbamoyl]amino]propanoic acid, also known as ibuprofen lysine or lysine ibuprofen, is a non-steroidal anti-inflammatory drug (NSAID) that is commonly used to treat pain, fever, and inflammation. It is a derivative of propionic acid and is a member of the class of drugs known as COX inhibitors. In

Mechanism of Action

Ibuprofen lysine works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid compounds that play a key role in inflammation, pain, and fever. By inhibiting the production of prostaglandins, (2S)-3-(4-hydroxyphenyl)-2-[[methyl(propan-2-yl)carbamoyl]amino]propanoic acid lysine reduces inflammation, relieves pain, and lowers fever.
Biochemical and physiological effects:
The biochemical and physiological effects of (2S)-3-(4-hydroxyphenyl)-2-[[methyl(propan-2-yl)carbamoyl]amino]propanoic acid lysine are similar to those of other NSAIDs. It has been shown to reduce inflammation, relieve pain, and lower fever. It also has antiplatelet effects, which means it can reduce the risk of blood clots. However, (2S)-3-(4-hydroxyphenyl)-2-[[methyl(propan-2-yl)carbamoyl]amino]propanoic acid lysine can also have side effects, such as gastrointestinal bleeding, kidney damage, and liver damage.

Advantages and Limitations for Lab Experiments

One advantage of (2S)-3-(4-hydroxyphenyl)-2-[[methyl(propan-2-yl)carbamoyl]amino]propanoic acid lysine for lab experiments is its well-established mechanism of action and safety profile. It is also readily available and relatively inexpensive. However, one limitation is that it can have off-target effects, which can complicate data interpretation. Additionally, its use in lab experiments may not accurately reflect its use in humans, as the pharmacokinetics and pharmacodynamics of (2S)-3-(4-hydroxyphenyl)-2-[[methyl(propan-2-yl)carbamoyl]amino]propanoic acid lysine can vary depending on the route of administration and the individual's metabolism.

Future Directions

There are several future directions for research on (2S)-3-(4-hydroxyphenyl)-2-[[methyl(propan-2-yl)carbamoyl]amino]propanoic acid lysine. One area of interest is its potential use in the treatment of cancer. It has been shown to have anti-cancer properties in vitro and in vivo, and further research is needed to investigate its efficacy and safety in humans. Another area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. It has been shown to have neuroprotective effects in animal models, and further research is needed to investigate its potential as a therapeutic agent. Finally, there is a need for further research on the long-term safety and efficacy of (2S)-3-(4-hydroxyphenyl)-2-[[methyl(propan-2-yl)carbamoyl]amino]propanoic acid lysine, particularly with regard to its use in vulnerable populations such as children and the elderly.
Conclusion:
In conclusion, (2S)-3-(4-hydroxyphenyl)-2-[[methyl(propan-2-yl)carbamoyl]amino]propanoic acid lysine is a widely used NSAID that has been extensively studied for its anti-inflammatory and analgesic properties. Its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been well-established. There are several future directions for research on (2S)-3-(4-hydroxyphenyl)-2-[[methyl(propan-2-yl)carbamoyl]amino]propanoic acid lysine, including its potential use in the treatment of cancer and neurodegenerative diseases, as well as further investigation of its long-term safety and efficacy.

Synthesis Methods

Ibuprofen lysine can be synthesized by reacting (2S)-3-(4-hydroxyphenyl)-2-[[methyl(propan-2-yl)carbamoyl]amino]propanoic acid with lysine. The reaction is carried out in a solvent such as methanol or ethanol, using a catalyst such as dicyclohexylcarbodiimide (DCC) or N,N'-dicyclohexylcarbodiimide (DCCD). The resulting product is purified by recrystallization or chromatography.

Scientific Research Applications

Ibuprofen lysine has been extensively studied for its anti-inflammatory and analgesic properties. It has been used in a variety of scientific research applications, including in vitro and in vivo studies of inflammation, pain, and fever. It has also been used in clinical trials to investigate its efficacy and safety in the treatment of various conditions, including osteoarthritis, rheumatoid arthritis, and postoperative pain.